Cas no 2138311-58-5 (Butanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-3-methyl-)

• Product Name: Butanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-3-methyl-
• CAS No: 2138311-58-5
• MF: C₁₀H₂₀F₂N₂O
• MW: 222.275409698486
• CID: 5280885
• Update Time: 2025-06-20

Butanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-3-methyl-

• Inchi： 1S/C10H20F2N2O/c1-7(2)6-8(15)14-10(3,4-5-13)9(11)12/h7,9H,4-6,13H2,1-3H3,(H,14,15)
• InChI Key： HQHUIYXRPNNKTC-UHFFFAOYSA-N
• SMILES： C(NC(C(F)F)(C)CCN)(=O)CC(C)C

Additional information on Butanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-3-methyl-

Butanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-3-methyl- (CAS No. 2138311-58-5): A Comprehensive Overview

Butanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-3-methyl-, identified by its CAS number 2138311-58-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the amide class of molecules, characterized by the presence of a carbonyl group (C=O) bonded to a nitrogen atom (N), which is further connected to an R group. In this case, the R group is a complex alkyl chain derived from 3-amino-1-(difluoromethyl)-1-methylpropyl, making this molecule a promising candidate for various biological and chemical applications.

The structural complexity of Butanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-3-methyl- contributes to its unique chemical properties and potential biological activities. The presence of multiple functional groups, including an amine (NH₂) and a difluoromethyl (CF₂) moiety, enhances its reactivity and interaction with biological targets. Such features make it an attractive scaffold for drug design, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of amide-based compounds for their potential pharmacological effects. Amides are known for their stability and bioavailability, making them suitable for oral administration and systemic delivery. The specific substitution pattern in Butanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-3-methyl- suggests that it may exhibit properties such as lipophilicity, solubility, and metabolic stability, which are crucial factors in drug development.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation, pain, and cancer. The difluoromethyl group is particularly noteworthy, as it has been shown to enhance the metabolic stability of molecules and improve their binding affinity to target proteins. This feature has been exploited in the design of various drug candidates that require prolonged half-lives and improved pharmacokinetic profiles.

Recent studies have highlighted the importance of amide-based compounds in oncology research. For instance, modifications of the amide bond have been shown to influence the efficacy of kinase inhibitors and other targeted therapies. The structural features of Butanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-3-methyl- align well with these findings, suggesting that it may possess anti-cancer properties by interfering with key signaling pathways involved in tumor growth and progression.

The synthesis of Butanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-3-methyl- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the difluoromethyl group necessitates specialized synthetic methodologies to ensure high yield and purity. Advances in fluorination techniques have made it possible to incorporate such groups into complex molecular frameworks with greater ease, thereby facilitating the development of novel compounds like this one.

In addition to its potential therapeutic applications, Butanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-3-methyl- may also find utility in other areas such as agrochemicals and material science. The unique combination of functional groups makes it a versatile building block for designing molecules with specific properties tailored to industrial needs.

The pharmacological evaluation of this compound is ongoing, with researchers focusing on its interaction with various enzymes and receptors. Initial studies suggest that it may exhibit inhibitory activity against certain enzymes involved in metabolic disorders and inflammatory responses. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic potential.

The chemical properties of Butanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-3-methyl- also make it an interesting candidate for computational studies. Molecular modeling techniques can be employed to predict its binding affinity to biological targets and simulate its behavior in different environments. These computational approaches complement experimental efforts by providing insights into the structure-activity relationships that govern its biological effects.

In conclusion, Butanamide, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-3-methyl-, CAS No. 2138311-58-5, represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities position it as a valuable tool for research in drug discovery and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving human health.